N-[[4-methoxy-3-(methoxymethyl)phenyl]methyl]-1-[(3-methoxyphenyl)methyl]piperidin-3-amine

• IUPAC Name: N-[[4-methoxy-3-(methoxymethyl)phenyl]methyl]-1-[(3-methoxyphenyl)methyl]piperidin-3-amine
• InChI: InChI=1S/C23H32N2O3/c1-26-17-20-12-18(9-10-23(20)28-3)14-24-21-7-5-11-25(16-21)15-19-6-4-8-22(13-19)27-2/h4,6,8-10,12-13,21,24H,5,7,11,14-17H2,1-3H3
• InChI Key: YSQVNAHKLUOAOJ-UHFFFAOYSA-N
• Canonical SMILES: COCC1=C(C=CC(=C1)CNC2CCCN(C2)CC3=CC(=CC=C3)OC)OC
• Molecular Formula: C23H32N2O3
• Molecular Weight: 384.5 g/mol

Description

N-[[4-methoxy-3-(methoxymethyl)phenyl]methyl]-1-[(3-methoxyphenyl)methyl]piperidin-3-amine is a complex organic compound with potential applications in various scientific fields. This compound is characterized by its unique structure, which includes multiple methoxy groups and a piperidine ring, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[4-methoxy-3-(methoxymethyl)phenyl]methyl]-1-[(3-methoxyphenyl)methyl]piperidin-3-amine typically involves multiple steps, starting with the preparation of the intermediate compounds. The process often includes:

Formation of the Methoxyphenyl Intermediates: This step involves the reaction of appropriate starting materials with methoxy reagents under controlled conditions.

Coupling Reactions: The methoxyphenyl intermediates are then coupled with piperidine derivatives using catalysts and specific reaction conditions to form the final compound.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This includes the use of automated reactors, precise temperature control, and efficient purification techniques.

Chemical Reactions Analysis

Types of Reactions

N-[[4-methoxy-3-(methoxymethyl)phenyl]methyl]-1-[(3-methoxyphenyl)methyl]piperidin-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents to modify the functional groups.

Substitution: The methoxy groups can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

N-[[4-methoxy-3-(methoxymethyl)phenyl]methyl]-1-[(3-methoxyphenyl)methyl]piperidin-3-amine has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential effects on biological systems and its interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the production of specialized chemicals and materials.

Mechanism of Action

The mechanism of action of N-[[4-methoxy-3-(methoxymethyl)phenyl]methyl]-1-[(3-methoxyphenyl)methyl]piperidin-3-amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact pathways and molecular targets involved.

Comparison with Similar Compounds

Similar Compounds

• N-[[4-methoxyphenyl]methyl]-1-[(3-methoxyphenyl)methyl]piperidin-3-amine
• N-[[4-methoxy-3-(methyl)phenyl]methyl]-1-[(3-methoxyphenyl)methyl]piperidin-3-amine

Uniqueness

N-[[4-methoxy-3-(methoxymethyl)phenyl]methyl]-1-[(3-methoxyphenyl)methyl]piperidin-3-amine is unique due to its specific methoxy and methoxymethyl substitutions, which may confer distinct chemical and biological properties compared to similar compounds. These unique features make it a valuable compound for further research and development.